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Compound of Interest

Compound Name: 2-Methyl-6-nitrophenol

Cat. No.: B087177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 2-Methyl-6-nitrophenol (CAS No:
13073-29-5). The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of its hazards for safe handling, use, and
disposal in a research and development setting.

GHS Hazard Classification

The GHS classification for 2-Methyl-6-nitrophenol indicates that it is a hazardous substance
with potential risks to human health and the environment. The classification is summarized
below, with some variations observed between different suppliers.

Signal Word: Danger or Warning[1][2]

GHS Pictograms:
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Pictogram

Description

L.r:alt text

Exclamation Mark: Indicates skin and eye
irritation, skin sensitization, acute toxicity
(harmful), narcotic effects, or respiratory tract

irritation.

u:alt text

Corrosion: Indicates potential for serious eye

damage, skin corrosion, or corrosion to metals.

[1](2]

wialt text

Health Hazard: Indicates carcinogenicity,
mutagenicity, reproductive toxicity, respiratory
sensitizer, target organ toxicity, or aspiration

toxicity.

u:alt text

Environment: Indicates hazards to the aquatic

environment.

wialt text

Skull and Crossbones: Indicates acute toxicity

(fatal or toxic).

Hazard and Precautionary Statements

The following tables detail the hazard (H) and precautionary (P) statements associated with 2-

Methyl-6-nitrophenol.

Hazard Statements
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Code Statement Hazard Class
) Acute toxicity, oral (Category
H302 Harmful if swallowed.[1][2] 2
] ] ] Acute toxicity, dermal
H312 Harmful in contact with skin.
(Category 4)
o Acute toxicity, inhalation
H332 Harmful if inhaled.
(Category 4)
o Skin corrosion/irritation
H315 Causes skin irritation.[1][3]
(Category 2)
H318 Causes serious eye damage. Serious eye damage/eye
[1][2] irritation (Category 1)
) Specific target organ toxicity —
May cause respiratory ]
H335 T single exposure (Category 3),
irritation.[1][3] ) o
Respiratory tract irritation
) o ] Hazardous to the aquatic
Very toxic to aquatic life with )
H410 environment, long-term hazard

long lasting effects.

(Category 1)

Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.[3]
P264 Wash skin thoroughly after handling.[3]
Do not eat, drink or smoke when using this
P270
product.[3]
pP271 Use only outdoors or in a well-ventilated area.[3]
pP273 Avoid release to the environment.
280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
Response
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S
doctor/physician if you feel unwell.[3]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[3]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P354 + P338

IF IN EYES: Immediately rinse with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Immediately call a POISON CENTER or

P310 o
doctor/physician.
P330 Rinse mouth.[1]
Take off contaminated clothing and wash it
P362 + P364
before reuse.[1]
P391 Collect spillage.
Storage
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Store in a well-ventilated place. Keep container

P403 + P233 _
tightly closed.[1]
P405 Store locked up.[1][2]
Disposal
Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Quantitative Toxicity Data

The following table summarizes available quantitative data from toxicological studies.

Endpoint Species Route Value Reference
Acute Toxicity
] - Dermal 1,100.1 mg/kg
Estimate (ATE)
o _ No skin irritation OECD Test
Skin Irritation Rabbit Dermal o
(20 h) Guideline 404
o ) No eye irritation OECD Test
Eye Irritation Rabbit Ocular o
(72 h) Guideline 405
Mutagenicity Salmonella ) ) OECD Test
) ) In vitro Negative S
(Ames test) typhimurium Guideline 471

Experimental Protocols

Detailed methodologies for the key experiments cited are based on OECD Test Guidelines.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion This guideline describes a
procedure for the assessment of the potential of a test substance to produce irritation or
corrosion on the skin. A single dose of the test substance is applied to the skin of an
experimental animal (typically an albino rabbit). The application site is observed for signs of
erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.
The degree of skin reaction is scored and recorded to determine the irritant or corrosive

potential.
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OECD Test Guideline 405: Acute Eye Irritation/Corrosion This guideline details a procedure for
evaluating the potential of a substance to cause eye irritation or damage. A single dose of the
test substance is applied to the conjunctival sac of one eye of an experimental animal (typically
an albino rabbit). The other eye remains untreated and serves as a control. The eyes are
examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation to assess the
degree of ocular reactions, including effects on the cornea, iris, and conjunctiva.

OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test) This in vitro test uses
strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render
them unable to synthesize an essential amino acid (e.qg., histidine). The test substance is
incubated with the bacterial strains, with and without a metabolic activation system (e.g., a liver
S9 fraction), to assess its potential to cause reverse mutations (reversions) that restore the
ability of the bacteria to synthesize the amino acid. A significant increase in the number of
revertant colonies compared to the control indicates a mutagenic potential.

GHS Classification Workflow

The following diagram illustrates the logical workflow for assigning GHS hazard classifications
to a chemical substance based on available data.
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Caption: GHS hazard classification workflow for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GHS Classification of 2-Methyl-6-nitrophenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087177#ghs-classification-for-2-methyl-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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